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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and reactivity of lead
thiosulfate (PbS₂O₃). The information is intended to support research and development

activities where this compound may be encountered or utilized.

Chemical and Physical Properties
Lead thiosulfate is an inorganic compound with the molecular formula PbS₂O₃. It is a white,

crystalline solid that is sparingly soluble in water. The key physical and chemical properties are

summarized in Table 1.

Table 1: Physical and Chemical Properties of Lead Thiosulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b083714?utm_src=pdf-interest
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula PbS₂O₃

Molecular Weight 319.33 g/mol

Appearance White crystalline solid

Density 5.18 g/cm³

Solubility in Water Slightly soluble

Solubility Product (Ksp) 4.0 x 10⁻⁷

Decomposition Temperature 250 °C

Reactivity Strong reducing agent

Stability
Thermal Stability
Lead thiosulfate is unstable upon heating and decomposes at approximately 250 °C. The

thermal decomposition is a key aspect of its stability profile and proceeds via a complex

mechanism.

Aqueous Stability
Lead thiosulfate has low solubility in water, as indicated by its solubility product constant (Ksp)

of 4.0 x 10⁻⁷. In aqueous solutions, it is susceptible to decomposition in the presence of acids.

Reactivity
Reactivity with Acids
Lead thiosulfate reacts with acids, leading to its decomposition. This reaction produces

elemental sulfur and sulfur dioxide gas.

Redox Reactions
As a compound containing the thiosulfate ion, lead thiosulfate acts as a reducing agent and

will react with oxidizing agents.
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Experimental Protocols
Synthesis of Lead(II) Thiosulfate
This protocol describes the preparation of lead(II) thiosulfate by precipitation from aqueous

solutions of lead(II) nitrate and sodium thiosulfate.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare a 0.1 M solution of lead(II) nitrate by dissolving the appropriate amount of Pb(NO₃)₂

in deionized water.

Prepare a 0.1 M solution of sodium thiosulfate by dissolving the appropriate amount of

Na₂S₂O₃·5H₂O in deionized water.

Slowly add the sodium thiosulfate solution to the lead(II) nitrate solution with constant

stirring. A white precipitate of lead thiosulfate will form immediately.

Continue stirring for 10-15 minutes to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Büchner funnel and filter paper.
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Wash the precipitate several times with deionized water to remove any soluble impurities.

Dry the collected lead thiosulfate in a drying oven at a temperature below 100 °C to avoid

decomposition.

Quantitative Analysis: Complexometric Titration of Lead
This protocol outlines the determination of the lead content in a sample of lead thiosulfate
using a complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Materials:

Lead thiosulfate sample

Standardized 0.01 M EDTA solution

Nitric acid (HNO₃), concentrated

Ammonia solution (NH₃)

Eriochrome Black T indicator

Buffer solution (pH 10)

Burette, pipette, and conical flasks

Procedure:

Accurately weigh a small amount of the lead thiosulfate sample and dissolve it in a minimal

amount of concentrated nitric acid. This will decompose the thiosulfate and bring the lead

into solution as Pb²⁺.

Carefully dilute the solution with deionized water.

Add the pH 10 buffer solution to adjust the pH of the solution.

Add a few drops of the Eriochrome Black T indicator. The solution should turn a wine-red

color.
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Titrate the solution with the standardized 0.01 M EDTA solution until the color changes from

wine-red to a clear blue, indicating the endpoint.

Record the volume of EDTA solution used.

Calculate the percentage of lead in the sample based on the stoichiometry of the Pb²⁺-EDTA

complexation reaction.

Visualizations
Thermal Decomposition Pathway of Lead Thiosulfate
The following diagram illustrates the proposed mechanism for the thermal decomposition of

lead thiosulfate, which involves the initial breaking of the sulfur-sulfur bond.

Lead Thiosulfate (PbS₂O₃) [Pb...S-SO₃]‡
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Heat (Δ)
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Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of lead thiosulfate.

Experimental Workflow for Synthesis and Analysis
This diagram outlines the general workflow for the synthesis of lead thiosulfate followed by its

quantitative analysis.
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Caption: Workflow for the synthesis and analysis of lead thiosulfate.
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To cite this document: BenchChem. [Stability and Reactivity of Lead Thiosulfate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083714#stability-and-reactivity-of-lead-thiosulfate-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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